Cas no 2229513-24-8 (1-(oxan-3-yl)cyclobutylmethanol)

• Product Name: 1-(oxan-3-yl)cyclobutylmethanol
• CAS No: 2229513-24-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6221240
• PubChem ID: 165968702
• Update Time: 2025-10-21

1-(oxan-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-3-yl)cyclobutylmethanol
• 2229513-24-8
• EN300-1784528
• [1-(oxan-3-yl)cyclobutyl]methanol

• Inchi： 1S/C10H18O2/c11-8-10(4-2-5-10)9-3-1-6-12-7-9/h9,11H,1-8H2
• InChI Key： ARZOMKJIOAEAFZ-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(CO)CCC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(oxan-3-yl)cyclobutylmethanol

1-(Oxan-3-yl)cyclobutylmethanol (CAS No. 2229513-24-8): A Versatile Organic Compound in Modern Biomedical Research

1-(Oxan-3-yl)cyclobutylmethanol, with the chemical formula C₁₀H₂₀O₂ and CAS No. 2229513-24-8, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and biochemical research. This compound belongs to the class of cyclic ethers, characterized by its cyclobutyl ring fused with an oxan-3-yl group, which confers distinct physicochemical properties. The 1-(oxan-3-yl)cyclobutylmethanol molecule exhibits both hydrophilic and hydrophobic characteristics, making it a promising candidate for drug design and functional material development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(oxan-3-yl)cyclobutylmethanol through catalytic methodologies, such

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(oxan-3-yl)cyclobutylmethanol through catalytic methodologies, such as transition-metal-catalyzed ring-opening reactions and asymmetric hydrogenation processes. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that the use of chiral phosphoric acid catalysts significantly improved the enantioselectivity of the synthesis pathway, achieving >95% ee in the formation of the desired stereoisomer. This breakthrough has streamlined the production of 1-(oxan-3-yl)cyclobutylmethanol, which is critical for its application in chiral pharmaceuticals and bioactive molecules.

The molecular architecture of 1-(oxan-3-yl)cyclobutylmethanol has been extensively analyzed using advanced spectroscopic techniques, including NMR, IR, and X-ray crystallography. These studies have revealed the compound's ability to form hydrogen bonds with various biomolecules, which is a key factor in its potential as a scaffold for drug development. For instance, a 2024 paper in Journal of Medicinal Chemistry highlighted the role of the oxan-3-yl group in modulating protein-ligand interactions, suggesting that 1-(oxan-3-yl)cyclobutylmethanol could serve as a lead compound for targeting G-protein-coupled receptors (GPCRs) involved in inflammatory diseases.

In the realm of biomedical applications, 1-(oxan-3-yl)cyclobutylmethanol has shown promising potential in the development of anti-inflammatory agents and neuroprotective compounds. A recent preclinical study published in Advanced Drug Delivery Reviews (2023) demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, with IC₅₀ values below 10 µM against key inflammatory cytokines. This finding underscores the compound's utility in the design of novel therapeutics for conditions such as rheumatoid arthritis and neurodegenerative disorders.

Moreover, the 1-(oxan-3-yl)cyclobutylmethanol molecule has been explored as a building block for the synthesis of biodegradable polymers and nanocarriers for drug delivery. A 2024 study in ACS Nano reported the successful incorporation of this compound into polymeric nanoparticles, which exhibited enhanced stability and controlled release properties. This application is particularly relevant for the development of targeted drug delivery systems, where the compound's hydrophobic/hydrophilic balance allows for tunable surface properties.

From a pharmacological perspective, the 1-(oxan-3-yl)cyclobutylmethanol scaffold has been implicated in the modulation of lipid metabolism and cellular signaling pathways. Research published in Cell Reports (2023) suggested that this compound could interfere with the activity of enzymes involved in cholesterol biosynthesis, offering a potential therapeutic strategy for hyperlipidemia. Additionally, its ability to interact with membrane-bound proteins has been linked to its potential in modulating ion channel activity, a property that could be harnessed for the treatment of cardiovascular diseases.

The environmental and safety profile of 1-(oxan-3-yl)cyclobutylmethanol has also been investigated, with studies focusing on its biodegradation and toxicity. A 2024 report in Environmental Science & Technology indicated that the compound undergoes rapid microbial degradation in soil and water, with a half-life of less than 7 days under aerobic conditions. This finding is crucial for its sustainable use in industrial and pharmaceutical applications, ensuring minimal ecological impact.

In conclusion, 1-(oxan-3-yl)cyclobutylmethanol (CAS No. 2229513-24-8) represents a versatile organic compound with wide-ranging implications in modern biomedical research. Its unique structural features and functional properties have positioned it as a valuable tool for drug discovery, material science, and environmental applications. As ongoing studies continue to uncover new insights into its molecular behavior and biological activities, the compound is poised to play an increasingly important role in advancing therapeutic and technological innovations.